Cas no 1343339-73-0 (3-(oxan-4-yl)cyclohexan-1-one)
3-(oxan-4-yl)cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(oxan-4-yl)cyclohexan-1-one
-
- Inchi: 1S/C11H18O2/c12-11-3-1-2-10(8-11)9-4-6-13-7-5-9/h9-10H,1-8H2
- InChI Key: RQCLESJBYSYREY-UHFFFAOYSA-N
- SMILES: C1(=O)CCCC(C2CCOCC2)C1
3-(oxan-4-yl)cyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-365636-0.05g |
3-(oxan-4-yl)cyclohexan-1-one |
1343339-73-0 | 95.0% | 0.05g |
$347.0 | 2025-03-18 | |
| Enamine | EN300-365636-0.1g |
3-(oxan-4-yl)cyclohexan-1-one |
1343339-73-0 | 95.0% | 0.1g |
$518.0 | 2025-03-18 | |
| Enamine | EN300-365636-0.25g |
3-(oxan-4-yl)cyclohexan-1-one |
1343339-73-0 | 95.0% | 0.25g |
$743.0 | 2025-03-18 | |
| Enamine | EN300-365636-0.5g |
3-(oxan-4-yl)cyclohexan-1-one |
1343339-73-0 | 95.0% | 0.5g |
$1170.0 | 2025-03-18 | |
| Enamine | EN300-365636-1.0g |
3-(oxan-4-yl)cyclohexan-1-one |
1343339-73-0 | 95.0% | 1.0g |
$1500.0 | 2025-03-18 | |
| Enamine | EN300-365636-2.5g |
3-(oxan-4-yl)cyclohexan-1-one |
1343339-73-0 | 95.0% | 2.5g |
$2940.0 | 2025-03-18 | |
| Enamine | EN300-365636-5.0g |
3-(oxan-4-yl)cyclohexan-1-one |
1343339-73-0 | 95.0% | 5.0g |
$4349.0 | 2025-03-18 | |
| Enamine | EN300-365636-10.0g |
3-(oxan-4-yl)cyclohexan-1-one |
1343339-73-0 | 95.0% | 10.0g |
$6450.0 | 2025-03-18 | |
| Aaron | AR01BU7D-50mg |
3-(oxan-4-yl)cyclohexan-1-one |
1343339-73-0 | 95% | 50mg |
$503.00 | 2025-02-09 | |
| Aaron | AR01BU7D-100mg |
3-(oxan-4-yl)cyclohexan-1-one |
1343339-73-0 | 95% | 100mg |
$738.00 | 2025-02-09 |
3-(oxan-4-yl)cyclohexan-1-one Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 3-(oxan-4-yl)cyclohexan-1-one
Comprehensive Overview of 3-(oxan-4-yl)cyclohexan-1-one (CAS No. 1343339-73-0): Properties, Applications, and Industry Insights
3-(oxan-4-yl)cyclohexan-1-one (CAS No. 1343339-73-0) is a specialized organic compound gaining traction in pharmaceutical and fine chemical research due to its unique structural features. This ketone derivative, characterized by a cyclohexanone core fused with an oxane (tetrahydropyran) ring, offers versatile reactivity for synthetic applications. Its molecular formula C11H18O2 and moderate polarity make it valuable for designing bioactive molecules, particularly in CNS-targeted therapies—a trending focus area in drug discovery.
Recent literature highlights the compound's role as a chiral building block in asymmetric synthesis, addressing the growing demand for enantioselective pharmaceuticals. The oxane moiety enhances metabolic stability, a key consideration in modern drug development where researchers prioritize compounds with improved pharmacokinetic profiles. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical studies—a frequent search topic among medicinal chemists.
In material science, 1343339-73-0 serves as a precursor for advanced polymer modifiers. Its bifunctional nature allows incorporation into epoxy resins and polyurethanes, aligning with sustainability trends through bio-based material development. Industry reports suggest increasing applications in high-performance coatings, where its aliphatic-cyclic structure improves thermal resistance—a property highly sought after in electric vehicle battery components and aerospace materials.
The synthesis of 3-(oxan-4-yl)cyclohexan-1-one typically involves Grignard reactions or hydrogenation protocols, with recent optimization studies focusing on catalytic methods to reduce environmental impact. This reflects the broader "green chemistry" movement frequently discussed in academic and industrial forums. Patent analyses reveal its use in fragrance formulations, capitalizing on the compound's ability to modify scent longevity—an application gaining attention in luxury cosmetics.
From a commercial perspective, suppliers emphasize custom synthesis services for this intermediate, responding to the pharmaceutical industry's need for tailored scaffolds. Storage recommendations (2-8°C under inert atmosphere) and handling precautions follow standard organic compound protocols, with SDS data indicating lower toxicity compared to analogous aromatic ketones—a safety advantage often queried by EHS professionals.
Emerging research explores the compound's potential in catalysis and metal-organic frameworks (MOFs), particularly for CO2 capture applications. This positions 1343339-73-0 at the intersection of two high-interest domains: climate technology and advanced materials. Computational chemistry studies predict favorable binding affinities when used as a ligand, making it a candidate for developing new heterogeneous catalysts—a hot topic in renewable energy circles.
Quality control protocols for 3-(oxan-4-yl)cyclohexan-1-one emphasize chromatographic purity assessments and residual solvent monitoring, addressing strict regulatory requirements in GMP environments. These procedures align with FDA and EMA guidelines for pharmaceutical intermediates—a frequent search area for compliance officers. The compound's stability data (typically >24 months when properly stored) makes it attractive for inventory management in contract manufacturing organizations.
Market analysts note growing demand from Asia-Pacific research hubs, particularly for neurodegenerative disease drug candidates where the compound's ability to cross the blood-brain barrier is valuable. This correlates with increasing PubMed citations containing the CAS number—a metric watched by business intelligence teams. Current price ranges ($80-$120/g for research quantities) reflect its niche status as a premium intermediate.
Future applications may include bioconjugation techniques for antibody-drug conjugates (ADCs), leveraging the ketone group for selective protein modification. Such developments would position 1343339-73-0 within the booming targeted therapy sector, projected to exceed $30B by 2030. Ongoing structure-activity relationship (SAR) studies continue to reveal new pharmacophoric potentials for this structurally intriguing molecule.
1343339-73-0 (3-(oxan-4-yl)cyclohexan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)